3,3,3-Trifluoro-2-methyl-2-nitro-propanol

• IUPAC Name: 1,1,1-trifluoro-2-nitropropan-2-ol
• InChI: InChI=1S/C3H4F3NO3/c1-2(8,7(9)10)3(4,5)6/h8H,1H3
• InChI Key: WGQNOYNYJIYIQC-UHFFFAOYSA-N
• Canonical SMILES: CC(C(F)(F)F)([N+](=O)[O-])O
• Molecular Formula: C3H4F3NO3
• Molecular Weight: 159.06 g/mol

Description

3,3,3-Trifluoro-2-methyl-2-nitro-propanol (TMPN) is a nitroalkane with a trifluoromethyl group at the 2-position. It is an important intermediate in organic synthesis and can be used in a variety of reactions, such as the synthesis of esters, amides, and other derivatives. It is also used in the synthesis of pharmaceuticals and other chemicals. In addition, TMPN is a useful reagent in laboratory experiments due to its low volatility and stability.

Scientific Research Applications

3,3,3-Trifluoro-2-methyl-2-nitro-propanol is a useful reagent in a variety of scientific research applications. It is used in the synthesis of esters, amides, and other derivatives. It is also used in the synthesis of pharmaceuticals and other chemicals. In addition, 3,3,3-Trifluoro-2-methyl-2-nitro-propanol is used in the synthesis of fluorinated compounds, which are important in the development of pharmaceuticals, agrochemicals, and materials.

Mechanism of Action

3,3,3-Trifluoro-2-methyl-2-nitro-propanol is a nitroalkane and its mechanism of action is based on its chemical structure. The trifluoromethyl group at the 2-position is electron-withdrawing, which increases the reactivity of the molecule. This increased reactivity allows 3,3,3-Trifluoro-2-methyl-2-nitro-propanol to be used in a variety of reactions, such as the synthesis of esters, amides, and other derivatives.
Biochemical and Physiological Effects
3,3,3-Trifluoro-2-methyl-2-nitro-propanol is not known to have any biochemical or physiological effects. It is a reagent used in laboratory experiments and is not intended for human or animal consumption.

Advantages and Limitations for Lab Experiments

3,3,3-Trifluoro-2-methyl-2-nitro-propanol has several advantages for laboratory experiments. It is a stable and low volatility reagent, which makes it easy to handle and store. In addition, it has a high yield, which makes it a cost-effective reagent. However, 3,3,3-Trifluoro-2-methyl-2-nitro-propanol is a powerful reagent and should be handled with caution.

Future Directions

There are a number of potential future directions for 3,3,3-Trifluoro-2-methyl-2-nitro-propanol. It could be used in the synthesis of new fluorinated compounds, which could be used in the development of pharmaceuticals, agrochemicals, and materials. In addition, 3,3,3-Trifluoro-2-methyl-2-nitro-propanol could be used in the synthesis of new esters, amides, and other derivatives, which could be used in the synthesis of pharmaceuticals and other chemicals. Finally, 3,3,3-Trifluoro-2-methyl-2-nitro-propanol could be used in the development of new methods for the synthesis of nitroalkanes.

Synthesis Methods

3,3,3-Trifluoro-2-methyl-2-nitro-propanol is synthesized through the reaction of nitroethane with trifluoromethyl chloride in the presence of a base, such as potassium carbonate or sodium hydroxide. The reaction is typically conducted at room temperature and the resulting product is purified by distillation. The yield is typically around 80-90%.